- Pyrido[2,3-b]indole derivatives as kinase inhibitors and their preparation and use in the treatment of diseases, World Intellectual Property Organization, , ,
Cas no 934541-31-8 (TAK-901)
TAK-901 structure
Product Name:TAK-901
CAS No:934541-31-8
MF:C28H32N4O3S
MW:504.643685340881
MDL:MFCD18782651
CID:822530
PubChem ID:16124208
Update Time:2024-10-26
TAK-901 Chemical and Physical Properties
Names and Identifiers
-
- TAK901
- TAK-901
- 5-(3-(Ethylsulfonyl)phenyl)-3,8-dimethyl-N-(1-methylpiperidin-4-yl)-9H-pyrido[2,3-b]indole-7-carboxamide
- 5-(3-ethylsulfonylphenyl)-3,8-dimethyl-N-(1-methylpiperidin-4-yl)-9H-pyrido[2,3-b]indole-7-carboxamide
- 5-[3-(Ethylsulfonyl)phenyl]-3,8-dimethyl-N-(1-methyl-4-piperidinyl)-9H-pyrido[2,3-b]indole-7-carboxamide
- PACLITAXEL C
- 5-[3-(Ethylsulfonyl)phenyl]-3,8-dimethyl-N-(1-methyl-4-piperidinyl)-9H-pyrido[2,3-b]indole-7-carboxamide (ACI)
- TAK 901
- NCGC00346645-05
- GLXC-03276
- NSC803712
- HY-12201
- WKDACQVEJIVHMZ-UHFFFAOYSA-N
- SB19309
- CHEMBL3544932
- DB12756
- EX-A874
- J-516603
- HMS3656F17
- SMR004701282
- SW220051-1
- MFCD18782651
- NSC762151
- AC-32836
- NS00072151
- SCHEMBL645679
- NSC-762151
- DB-044972
- SDCCGSBI-0654430.P001
- AS-19385
- UNII-DM9UIR23R7
- MLS006010174
- AKOS005266666
- 5-[3-(ethanesulfonyl)phenyl]-3,8-dimethyl-N-(1-methylpiperidin-4-yl)-9H-pyrido[2,3-b]indole-7-carboxamide
- NCGC00346645-01
- CCG-269734
- 934541-31-8
- Z2037281050
- s2718
- BRD-K01683783-001-02-6
- 9H-PYRIDO(2,3-B)INDOLE-7-CARBOXAMIDE, 5-(3-(ETHYLSULFONYL)PHENYL)-3,8-DIMETHYL-N-(1-METHYL-4-PIPERIDINYL)-
- DM9UIR23R7
- Q27276478
- DTXSID70583097
- CS-0243
- NCGC00346645-04
- NSC-803712
- NCGC00346645-03
-
- MDL: MFCD18782651
- Inchi: 1S/C28H32N4O3S/c1-5-36(34,35)21-8-6-7-19(14-21)23-15-22(28(33)30-20-9-11-32(4)12-10-20)18(3)26-25(23)24-13-17(2)16-29-27(24)31-26/h6-8,13-16,20H,5,9-12H2,1-4H3,(H,29,31)(H,30,33)
- InChI Key: WKDACQVEJIVHMZ-UHFFFAOYSA-N
- SMILES: O=C(C1C(C)=C2C(C3C(N2)=NC=C(C)C=3)=C(C2C=C(S(CC)(=O)=O)C=CC=2)C=1)NC1CCN(C)CC1
Computed Properties
- Exact Mass: 504.22000
- Monoisotopic Mass: 504.21951207g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 36
- Rotatable Bond Count: 6
- Complexity: 884
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.33
- Boiling Point: 761.7±60.0°C at 760 mmHg
- PSA: 107.03000
- LogP: 6.21100
TAK-901 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC11370-100 mg |
TAK-901 |
934541-31-8 | >98% | 100mg |
$750.0 | 2022-02-28 | |
| DC Chemicals | DC11370-250 mg |
TAK-901 |
934541-31-8 | >98% | 250mg |
$1500.0 | 2022-02-28 | |
| DC Chemicals | DC11370-1 g |
TAK-901 |
934541-31-8 | >98% | 1g |
$3000.0 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T126322-10mg |
TAK-901 |
934541-31-8 | ≥98% | 10mg |
¥1544.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T126322-1mg |
TAK-901 |
934541-31-8 | ≥98% | 1mg |
¥293.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T126322-50mg |
TAK-901 |
934541-31-8 | ≥98% | 50mg |
¥4531.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T126322-5mg |
TAK-901 |
934541-31-8 | ≥98% | 5mg |
¥926.90 | 2023-08-31 | |
| TRC | T004920-5mg |
TAK-901 |
934541-31-8 | 5mg |
$ 236.00 | 2023-04-16 | ||
| TRC | T004920-50mg |
TAK-901 |
934541-31-8 | 50mg |
$ 1832.00 | 2023-04-16 | ||
| S e l l e c k ZHONG GUO | S2718-5mg |
TAK-901 |
934541-31-8 | 99.83% | 5mg |
¥1388.63 | 2023-09-15 |
TAK-901 Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Diisopropylethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide , Dichloromethane ; 30 min, rt
1.2 Reagents: Sodium bicarbonate ; basified
1.2 Reagents: Sodium bicarbonate ; basified
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Diisopropylethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide , Dichloromethane ; 30 min, rt
Reference
- Polymorphs of 5-(3-(ethylsulfonyl)phenyl)-3,8-dimethyl-N-(1-methylpiperidin-4-yl)-9H-pyrido[2,3-b]indole-7-carboxamide for disease treatment, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
Reference
- Polymorphs of 5-(3-(ethylsulfonyl)phenyl)-3,8-dimethyl-n-(1-methylpiperidin-4-yl)-9h-pyrido[2,3-b]indole-7-carboxamide and methods of use therefor, United States, , ,
Production Method 4
Reaction Conditions
Reference
- Polymorphs of hydrochloride salt of 5-(3-(ethylsulfonyl)phenyl)-3,8-dimethyl-N-(1-methylpiperidin-4-yl)-9H-pyrido[2,3-b]indole-7-carboxamide to treat a diseases involving kinase activity, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: 1-[Bis(dimethylamino)methylene]-1H-benzotriazolium hexafluorophosphate(1-) 3-oxi… Solvents: N-Methyl-2-pyrrolidone ; 2 h, 20 - 30 °C
1.2 Reagents: Potassium hydroxide Solvents: Water ; rt
1.2 Reagents: Potassium hydroxide Solvents: Water ; rt
Reference
- Integrated Cross-Coupling Strategy for an α-Carboline-Based Aurora B Kinase Inhibitor, Journal of Organic Chemistry, 2015, 80(3), 1564-1568
Production Method 6
Reaction Conditions
1.1 Reagents: Diisopropylethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide , Dichloromethane ; 30 min, rt
Reference
- Preparation of pyridoindoles as kinase inhibiting compounds for treating and preventing kinase-associated diseases, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Triethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ; 2 d, rt
Reference
- Preparation of pyridoindoles as kinase inhibitors, United States, , ,
Production Method 8
Reaction Conditions
Reference
- Preparation of pyridoindoles as kinase inhibiting compounds for treating and preventing kinase-associated diseases, World Intellectual Property Organization, , ,
TAK-901 Raw materials
- 1-methylpiperidin-4-amine
- 5-[3-(ethylsulfonyl)phenyl]-4,8-dimethyl-9h-pyrido[2,3-b]indole-7 -carboxylic Acid
TAK-901 Preparation Products
TAK-901 Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
934541-31-8 (TAK-901) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk